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Abstract

This technical guide provides an in-depth overview of 2-hydroxyethyl acetate, a bifunctional
molecule with significant applications in various scientific fields. The document covers its
IUPAC nomenclature and synonyms, physicochemical properties, and key experimental
protocols for its synthesis and analysis. Furthermore, it delves into the biological relevance of
this compound, particularly focusing on the metabolic pathway of its hydrolysis product,
ethylene glycol, which is of critical importance in the context of drug development and
toxicology.

Chemical Identity and Nomenclature

2-Hydroxyethyl acetate is systematically named 2-hydroxyethyl acetate according to the
International Union of Pure and Applied Chemistry (IUPAC) nomenclature.[1][2][3] It is also
commonly referred to by a variety of synonyms.

Table 1: Synonyms and Identifiers for 2-Hydroxyethyl Acetate
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Identifier Type Value

IUPAC Name 2-hydroxyethyl acetate
Ethylene glycol monoacetate[1][4][5][6], 2-
Acetoxyethanol[1][2][6], Glycol monoacetate[1]

Synonyms [4][6], Acetic acid 2-hydroxyethyl ester[1][5], B-
Hydroxyethyl acetate[1], Ethylene gylcol
acetate[7], Glycol-monoacetin[7]

CAS Number 542-59-6

Molecular Formula C4H803

Molecular Weight 104.10 g/mol

InChl Key HXDLWJIWIAHWIKI-UHFFFAOYSA-N

SMILES CC(=0)0CCO

Physicochemical Properties

2-Hydroxyethyl acetate is a colorless, nearly odorless liquid.[8] It is characterized by its

bifunctionality, containing both a hydroxyl and an ester group, which dictates its chemical

behavior and applications.[8]

Table 2: Physicochemical Data of 2-Hydroxyethyl Acetate

Property Value
Appearance Colorless liquid
Boiling Point 182 °C

Density 1.11 g/cm3
Refractive Index (n20/D) 1.42

Flash Point 102 °C

Water Solubility

Completely miscible

Solubility in Organic Solvents

Soluble in alcohol, ether, benzene, and toluene
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Experimental Protocols
Synthesis via Fischer Esterification

2-Hydroxyethyl acetate is commonly synthesized through the Fischer esterification of
ethylene glycol with acetic acid, using a strong acid catalyst.[4]

Reaction:

HOCH2CH20H + CH3sCOOH = HOCH2CH20COCHSs + H20 (Ethylene Glycol + Acetic Acid =
2-Hydroxyethyl Acetate + Water)[4]

Experimental Workflow:

RIS Work-up: Purification:
EiglEie G‘.YCOI " REREiE Vessat Neutralize catalyst (e.g., with NaHCOs solution). Dry organic layer (e.g., over K2COs). IR PISEINEE
Acetic Acid Mix reactants and heat under reflux. ) y o 2-Hydroxyethyl Acetate
Separate aqueous and organic layers. Fractional distillation.

Acid Catalyst (e.g., H2SO4)

Click to download full resolution via product page
Figure 1: Synthesis workflow for 2-hydroxyethyl acetate.

Purification

A common method for the purification of 2-hydroxyethyl acetate involves drying the crude
product over anhydrous potassium carbonate (K2CO3), followed by fractional distillation.[9]

Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) is a suitable technique for the analysis of 2-
hydroxyethyl acetate and its metabolites. For biological samples, a derivatization step is often
necessary to improve volatility and chromatographic separation.

General GC-MS Protocol Outline:

o Sample Preparation: For biological matrices, this may involve protein precipitation, followed

by liquid-liquid or solid-phase extraction.
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» Derivatization: To enhance volatility, hydroxyl groups can be derivatized, for example, by
silylation using agents like N-methyl-N-(trimethylsilyltrifluoroacetamide (MSTFA).

o GC Separation: A capillary column (e.g., HP-5MS) is used to separate the components of the
sample. The temperature program is optimized for the analytes of interest.

» MS Detection: Electron ionization (EI) is a common ionization method, followed by detection
using a mass spectrometer, often in selected ion monitoring (SIM) mode for enhanced
sensitivity and specificity.

Biological Significance and Metabolism

While 2-hydroxyethyl acetate itself has applications as a biocompatible solvent, its primary
relevance in a biological context, particularly for drug development and toxicology, stems from
its hydrolysis to ethylene glycol and acetic acid.[4] Ethylene glycol is a well-studied toxicant,
and its metabolism is a critical consideration.

The metabolism of ethylene glycol primarily occurs in the liver and involves a series of
oxidation reactions.[10] The initial and rate-limiting step is the oxidation of ethylene glycol to
glycoaldehyde by alcohol dehydrogenase (ADH).[10] This is followed by further oxidation to
glycolic acid, glyoxylic acid, and finally oxalic acid, which are responsible for the observed
toxicity, including metabolic acidosis and renal damage.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Hydroxyethyl
Acetate: Nomenclature, Properties, and Biological Relevance]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b165343#synonyms-and-iupac-
nomenclature-for-2-hydroxyethyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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